Cas no 902585-09-5 (N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 902585-09-5
• MF: C₂₅H₂₁ClN₂O₄S
• MW: 480.963244199753
• CID: 6020998
• PubChem ID: 20869319
• Update Time: 2025-05-21

N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(3-chloro-4-methylphenyl)-2-[3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• 902585-09-5
• N-(3-chloro-4-methylphenyl)-2-[3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(3-chloro-4-methylphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide
• F3407-2102
• AKOS001821575

• Inchi： 1S/C25H21ClN2O4S/c1-16-7-11-19(12-8-16)33(31,32)23-14-28(22-6-4-3-5-20(22)25(23)30)15-24(29)27-18-10-9-17(2)21(26)13-18/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： ZIFLVINVMJXRHB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CN1C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 480.0910560g/mol
• Monoisotopic Mass: 480.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Professional Introduction to N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902585-09-5)

N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 902585-09-5, represents a novel molecular entity with a complex structural framework. The presence of multiple functional groups, including chloro, methyl, and sulfonyl substituents, alongside a quinoline core, suggests potential biological activity and makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The structural composition of this compound is meticulously designed to interact with biological targets in a specific manner. The quinoline scaffold is well-known for its pharmacological relevance, particularly in the development of antimalarial and anticancer agents. In this context, the introduction of 3-chloro-4-methylphenyl and 4-methylbenzenesulfonyl groups introduces additional layers of functionality that could modulate the compound's pharmacokinetic and pharmacodynamic properties. These modifications are strategically positioned to enhance binding affinity and selectivity towards desired biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with high precision. The use of 3-chloro-4-methylphenyl-substituted quinoline derivatives has been explored in various studies for their potential to inhibit enzymes involved in cancer progression. Similarly, the incorporation of 4-methylbenzenesulfonyl groups has been associated with enhanced metabolic stability and improved solubility profiles, which are critical factors in drug development.

In the realm of medicinal chemistry, the synthesis of N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of key intermediates such as 3-chloro-4-methylbenzene and 4-methylbenzenesulfonyl chloride, which are then coupled with quinoline derivatives through condensation reactions. The introduction of the acetamide moiety at the 1-position of the quinoline ring is achieved through nucleophilic substitution or other suitable coupling strategies.

The pharmacological profile of this compound is under active investigation in several research laboratories. Preliminary studies have indicated that derivatives with similar structural motifs exhibit inhibitory activity against enzymes such as kinases and proteases, which are overexpressed in various diseases including cancer. The presence of both chloro and sulfonyl groups enhances the compound's ability to interact with hydrophobic pockets and polar residues on the target proteins, respectively. This dual interaction mechanism could lead to potent and selective inhibition.

The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide. These techniques provide detailed insights into the molecular conformation, stereochemistry, and dynamic properties of the compound. Such information is crucial for understanding its biological behavior and for guiding further structural optimization.

In conclusion, N-(3-chloro-4-methylphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide represents a promising candidate for further development in pharmaceutical applications. Its complex structure, derived from strategic functionalization around a quinoline core, offers potential advantages in terms of biological activity and drug-like properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a significant role in the next generation of medicinal chemistry innovations.